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Compound of Interest

Compound Name: 2-Bromo-5-hydroxybenzaldehyde

Cat. No.: B118957

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 2-Bromo-5-
hydroxybenzaldehyde, a valuable intermediate in the preparation of various pharmaceutical
agents, including inhibitors of PDE4, BCL-XL, and cancer cell growth.[1][2] The synthesis is
achieved through the electrophilic bromination of 3-hydroxybenzaldehyde.

Physicochemical Properties

A summary of the key physicochemical properties of the starting material and the final product
is provided below for easy reference.
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2-Bromo-5-
Property 3-Hydroxybenzaldehyde
hydroxybenzaldehyde
Molecular Formula C7He0O2 C7HsBrO:
Molecular Weight 122.12 g/mol 201.02 g/mol
Pale grey to
Appearance Pale yellow crystalline solid white/yellow/brown
solid/powder[1][3]
Melting Point 108-111 °C 130-135 °C[3]
Boiling Point 240 °C 286.7 °C at 760 mmHg[3][4]
Soluble in chloroform,
Solubility Soluble in water, ethanol, ether  dichloromethane, and ethyl
acetate[1][4]
CAS Number 100-83-4 2973-80-0

Experimental Protocol

This protocol is adapted from established literature procedures for the direct bromination of 3-

hydroxybenzaldehyde.[1][5]

Materials and Equipment:

e 3-hydroxybenzaldehyde

e Bromine (Brz)

e Dichloromethane (CH2Cl2)

e n-heptane

e 5L four-necked, round-bottomed flask
» Overhead stirrer

o Temperature probe
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Dosing funnel

Condenser tube

Brinell funnel

Vacuum drying apparatus

Procedure:

Suspend 120 g (0.98 mol) of 3-hydroxybenzaldehyde in 2400 mL of dichloromethane in the 5
L flask.

e Heat the mixture to 35-40 °C with stirring until the starting material is completely dissolved.

e Slowly add 52 mL (1.0 mol, 1.02 eq.) of bromine dropwise through the dosing funnel.
Maintain the reaction temperature between 35-38 °C during the addition.

» After the addition is complete, stir the reaction mixture at 35 °C overnight.

e Cool the mixture to -5 to 0 °C over a period of 2 hours and continue stirring for an additional
hour at this temperature.

o Collect the precipitated solid by filtration through a Brinell funnel.

e Wash the filter cake with 400 mL of a cold 1:1 mixture of n-heptane and dichloromethane.
» Dry the resulting gray solid under vacuum at room temperature.

Expected Yield:

The typical yield for this reaction is approximately 124.3 g (63%).[1][5]

Characterization Data

The identity and purity of the synthesized 2-Bromo-5-hydroxybenzaldehyde can be
confirmed by spectroscopic methods.
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Spectroscopic Data 2-Bromo-5-hydroxybenzaldehyde

5 10.21 (s, 1H, CHO), 9.58 (s, 1H, OH), 7.81 (s,

1H NMR (300 MHz, CDCIs/DMSO-ds
( ) 1H, aryl-CH), 7.47 (s, 1H, aryl-CH)[6]

5 190.5 (CO), 153.7 (COH), 136.5 (CH-CBr),
13C NMR (75.5 MHz, CDCI3/DMSO-ds) 132.3 (C-CO), 117.7 (CBr-CHO), 115.2 (CH),
114.8 (CBr)[6]

Reaction Pathway and Mechanism

The synthesis of 2-Bromo-5-hydroxybenzaldehyde from 3-hydroxybenzaldehyde proceeds
via an electrophilic aromatic substitution reaction. The hydroxyl (-OH) group is an activating,
ortho-, para-directing group, while the aldehyde (-CHO) group is a deactivating, meta-directing
group.[7] The strong activating effect of the hydroxyl group directs the incoming electrophile
(bromine) to the positions ortho and para to it.
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Caption: Synthetic pathway for 2-Bromo-5-hydroxybenzaldehyde.
Safety Information
2-Bromo-5-hydroxybenzaldehyde:

e Hazards: Harmful if swallowed.[8][9] Very toxic to aquatic life.[8][10]

e Precautions: Avoid breathing dust/fume/gas/mist/vapors/spray.[9] Do not get in eyes, on skin,
or on clothing.[9] Wash skin thoroughly after handling.[9] Wear protective gloves/protective
clothing/eye protection/face protection.[9] Avoid release to the environment.[10]

o First Aid:
o Ingestion: If swallowed, call a poison center or doctor/physician if you feel unwell.[9]
o Skin Contact: Wash with plenty of water.[11]
o Eye Contact: Rinse cautiously with water for several minutes.[11]

Bromine:

» Hazards: Causes severe skin burns and eye damage. Fatal if inhaled. Very toxic to aquatic
life.

e Precautions: Handle in a well-ventilated fume hood with appropriate personal protective
equipment, including gloves, goggles, and a lab coat.

Dichloromethane:

o Hazards: Suspected of causing cancer. Causes skin and serious eye irritation. May cause
drowsiness or dizziness.

e Precautions: Handle in a well-ventilated fume hood. Avoid breathing vapors.

Always consult the Safety Data Sheet (SDS) for each chemical before use.[8][9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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